Cas no 1903448-98-5 (2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine)

• Product Name: 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine
• CAS No: 1903448-98-5
• MF: C₁₆H₁₇BrN₂O₃S
• MW: 397.286782026291
• CID: 6512177
• PubChem ID: 92088818
• Update Time: 2025-05-24

2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyridine
• 1903448-98-5
• F6476-1635
• AKOS025351340
• 2-((1-(benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine
• 2-(1-benzylsulfonylpyrrolidin-3-yl)oxy-3-bromopyridine
• 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine

• Inchi： 1S/C16H17BrN2O3S/c17-15-7-4-9-18-16(15)22-14-8-10-19(11-14)23(20,21)12-13-5-2-1-3-6-13/h1-7,9,14H,8,10-12H2
• InChI Key： JCAAKULUMYHBPK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CCN(C1)S(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 396.01433g/mol
• Monoisotopic Mass: 396.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-3-bromopyridine

Introduction to 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy-3-bromopyridine and Its Significance in Modern Chemical Biology

2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy-3-bromopyridine, with the CAS number 1903448-98-5, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both bromopyridine and benzylsulfonyl functional groups within its structure imparts unique chemical properties that make it a valuable scaffold for further derivatization and investigation.

The bromopyridine moiety is particularly significant in medicinal chemistry, as it serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents, thereby expanding the chemical space available for drug development. In contrast, the benzylsulfonyl group contributes to the compound's electronic properties and can influence its interactions with biological targets. The combination of these features makes 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy-3-bromopyridine a promising candidate for exploring novel pharmacological mechanisms.

In recent years, there has been a growing interest in the development of small molecules that modulate protein-protein interactions (PPIs), which are often key targets in therapeutic intervention. The structural complexity of 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy strong>-3-< strong>bromopyridine strong > aligns well with this trend, as it provides multiple sites for interaction with biological macromolecules. Specifically, the pyrrolidin-3-yl moiety has been shown to interact with various binding pockets in proteins, making it a valuable component for designing selective inhibitors or enhancers.

The compound's potential is further underscored by its structural similarity to known bioactive molecules. For instance, derivatives of bromopyridines have been explored for their anti-inflammatory and anticancer properties, while sulfonyl-containing compounds are frequently employed in the development of kinase inhibitors. By integrating these features into a single molecular framework, 2-((1-(< strong>Benzylsulfonyl strong >)pyrrolidin-3-yl))oxy)-3-bromopyridine represents a synergistic approach to drug design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom at the 3-position of the pyridine ring is a critical step, as it determines the reactivity of the molecule in subsequent transformations. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during synthesis.

Evaluation of 2-((1-(< strong>Benzylsulfonyl strong >)pyrrolidin-3-yl))oxy)-3-bromopyridine has been conducted through both computational and experimental methods. Molecular modeling studies have provided insights into its binding mode with potential biological targets, aiding in the rational design of analogs with enhanced potency and selectivity. Experimental validation through enzyme assays and cell-based assays has further corroborated these predictions.

The compound's potential applications extend beyond traditional drug discovery. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including those with therapeutic relevance. Furthermore, its ability to undergo diverse chemical transformations allows for rapid exploration of novel chemical space, which is essential for staying ahead in the rapidly evolving field of chemical biology.

In conclusion, 2-((1-(< strong>Benzylsulfonyl strong >)pyrrolidin-3 - y l))oxy)-3-bromopyridine (CAS no 1903448 - 98 - 5) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features and reactivity make it a valuable tool for exploring new therapeutic strategies and molecular interactions. As our understanding of biological systems continues to advance, compounds like this will play an increasingly important role in shaping the future of medicine.